3-Cyclohexylimidazo[1,5-a]pyridine

• IUPAC Name: 3-cyclohexylimidazo[1,5-a]pyridine
• InChI: InChI=1S/C13H16N2/c1-2-6-11(7-3-1)13-14-10-12-8-4-5-9-15(12)13/h4-5,8-11H,1-3,6-7H2
• InChI Key: YLAQZSRMMKGOLV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC=C3N2C=CC=C3
• Molecular Formula: C13H16N2
• Molecular Weight: 200.28 g/mol

Description

3-Cyclohexylimidazo[1,5-a]pyridine is a derivative of imidazo[1,5-a]pyridine, a class of aromatic heterocycles. This class of compounds has attracted attention due to their unique chemical structure, versatility, optical behaviors, and biological properties. They have potential in several research areas, from materials science to the pharmaceutical field.

Synthesis Analysis

The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials. This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

Molecular Structure Analysis

3-Cyclohexylimidazo[1,5-a]pyridine-7-carbaldehyde contains a total of 35 bonds; 19 non-H bonds, 11 multiple bonds, 2 rotatable bonds, 1 double bond, 10 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, 1 aldehyde (aromatic), 1 Imidazole, and 1 Pyridine.

Chemical Reactions Analysis

Imidazo[1,5-a]pyridine derivatives have been the subject of various chemical reactions. Recent developments in imidazo[1,5-a]pyridine construction involve cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

Physical And Chemical Properties Analysis

Imidazo[1,5-a]pyridines are a promising family of fluorophores that can be easily functionalized to tune their photophysical properties, characterized by a high photoluminescent quantum yield (up to 50%) and a large Stokes shift (up to 150 nm).

Scientific Research Applications

Synthetic Methodologies

The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research. New synthetic methodologies allow for convenient access to these compounds from readily available starting materials, which can be applied across various fields of chemistry.

Each application mentioned above is based on the general properties and potential uses of imidazo[1,5-a]pyridine derivatives. .

Future Directions

Imidazo[1,5-a]pyridine derivatives have shown great potential in several research areas, from materials science to the pharmaceutical field. Recent advancements in TB drug discovery and development provide a positive outlook for the future. The imidazo[1,5-a]pyridine class of compounds, including 3-Cyclohexylimidazo[1,5-a]pyridine, may play a significant role in these advancements.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine derivatives, a closely related class of compounds, have been reported to act as covalent anticancer agents . They have been utilized as the core backbone for the development of covalent inhibitors, specifically KRAS G12C inhibitors .

Mode of Action

Imidazo[1,2-a]pyridine derivatives have been reported to act as covalent inhibitors . Covalent inhibitors form a covalent bond with their target, which can lead to irreversible inhibition of the target’s function .

Biochemical Pathways

Imidazo[1,2-a]pyridine derivatives have been reported to exhibit moderate to potent bace1 and buche inhibitory and antioxidant activities . BACE1 is an enzyme associated with Alzheimer’s disease progression, making it a promising target for developing anti-Alzheimer drugs .

Result of Action

Imidazo[1,2-a]pyridine derivatives have been reported to have anticancer activity . These compounds have shown significant potential for anti-trypanosomiases drug discovery .

Action Environment

Imidazo[1,2-a]pyridine derivatives have been synthesized under microwave irradiation in a solvent- and catalyst-free method, indicating that the synthesis environment can influence the properties of these compounds .